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Compound Name: 2-Ethylfenchol
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For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Ethylfenchol, a synthetic tertiary alcohol, is a molecule of interest primarily recognized for its
distinct sensory characteristics.[1] Chemically designated as 2-ethyl-1,3,3-trimethyl-2-
norbornanol, it is a derivative of fenchol, a bicyclic monoterpenoid.[2][3] While extensively
utilized in the flavor and fragrance industries for its earthy, camphor-like aroma and taste, its
broader biological activities remain largely unexplored.[2][4][5] This technical guide provides a
comprehensive overview of the current knowledge on 2-Ethylfenchol, including its
physicochemical properties and a discussion of the potential biological activities inferred from
its parent compound, fenchol, and related derivatives. This document aims to serve as a
foundational resource for researchers and professionals in drug discovery and development,
highlighting potential avenues for future investigation.

Physicochemical Properties of 2-Ethylfenchol

A clear, colorless to pale yellow liquid, 2-Ethylfenchol possesses defined physical and
chemical characteristics that are crucial for its application and for designing experimental
studies.[4] These properties are summarized in the table below.
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Property Value Reference
Molecular Formula C12H220 [2]
Molecular Weight 182.30 g/mol
CAS Number 18368-91-7 [2]
Appearance C.:ok')rless to pale yellow clear 4]

liquid
Boiling Point 105 °C at 15 mmHg [1][2]
Density 0.956 g/mL at 25 °C [1112]
Refractive Index n20/D 1.482 [11[2]
Flash Point 192 °F (88.89 °C) [4]

Soluble in ethanol, propylene
Solubility glycol, and most fixed oils; [2]
Insoluble in water.

Optical Activity [0]20/D -12°, ¢ = 1.5 in ethanol  [1]

Organoleptic Profile

The sensory characteristics of 2-Ethylfenchol are its most well-documented attributes, leading
to its use as a flavoring agent and fragrance.[2][5]

Profile Description

Earthy, camphor-like, with cooling, citrus, lime-

like, and fruity blueberry nuances.[2][4] It is also

Odor ) ) o
described as having diffusive ambery and
patchouli undertones.[4]
At 10 ppm, it exhibits a camphor-like cooling,
Taste

citrus, and fresh taste.[1][2]

Synthesis of 2-Ethylfenchol
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The synthesis of 2-Ethylfenchol is a key process for its commercial availability. A common
laboratory and industrial preparation involves the Grignard reaction, starting from (-)-Fenchone
and Bromoethane.

(-)-Fenchone

Ethylmagnesium
bromide

Click to download full resolution via product page

Grignard
Reaction

2-Ethylfenchol

Bromoethane

A diagram illustrating the synthesis of 2-Ethylfenchol from (-)-Fenchone.

Potential Biological Activities: An Extrapolation
from Fenchol and its Derivatives

Direct research into the pharmacological activities of 2-Ethylfenchol is currently limited.
However, the biological activities of its parent compound, fenchol, and other derivatives
suggest promising areas for future investigation. Fenchol itself is a component of various
essential oils and is used in traditional medicine.[6]

Potential Research Areas for 2-Ethylfenchol

The structural similarity of 2-Ethylfenchol to other biologically active terpenoids suggests
several potential avenues for research. The following diagram outlines a logical workflow for
investigating these potential activities.
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A workflow for investigating the potential biological activities of 2-Ethylfenchol.

Antimicrobial and Insecticidal Properties

Fenchol and its esters have been investigated for their insecticidal and antimicrobial properties.
[6] For instance, natural Tschimganin, a terpenoid ester compound for which fenchol can be a
starting material in analog synthesis, exhibits good insecticidal, anti-tumor, and broad-spectrum

antibacterial activities.[6] This suggests that 2-Ethylfenchol could be a candidate for similar
screening assays.

Anti-inflammatory and Antioxidant Effects

While a direct link is yet to be established for 2-Ethylfenchol, there is a mention of "Anti-
Inflammation” and "Antioxidants" in a commercial context, which may warrant further scientific
validation.[7] Phenolic lipids, another class of natural compounds, are known for their
antioxidant activities, which are influenced by the length of their alkyl chains.[8] Although
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structurally different, this principle of how structural modifications impact activity could be
relevant in studying fenchol derivatives.

Experimental Protocols: A Call for Future Research

Currently, there are no published, detailed experimental protocols specifically for the biological
activity of 2-Ethylfenchol. Researchers interested in this molecule would need to adapt
standard assays for antimicrobial, cytotoxic, anti-inflammatory, and antioxidant activities.

Example Protocol Outline: In Vitro Antimicrobial Assay

o Preparation of 2-Ethylfenchol Stock Solution: Dissolve 2-Ethylfenchol in a suitable solvent
(e.g., DMSO) to create a high-concentration stock solution.

¢ Microorganism Culture: Grow selected bacterial and fungal strains in appropriate liquid
media to a logarithmic phase.

¢ Broth Microdilution Assay:

[¢]

Prepare serial dilutions of the 2-Ethylfenchol stock solution in a 96-well microtiter plate.

[¢]

Inoculate each well with a standardized suspension of the test microorganism.

o

Include positive (standard antibiotic/antifungal) and negative (vehicle control) controls.

o

Incubate the plates under appropriate conditions (temperature, time).

e Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the
lowest concentration of 2-Ethylfenchol that visibly inhibits the growth of the microorganism.

Conclusion and Future Directions

2-Ethylfenchol is a well-characterized synthetic compound with established applications in the
flavor and fragrance industries. Its biological activity profile, however, remains a nascent field of
study. Based on the known activities of its parent compound, fenchol, and other terpenoid
derivatives, 2-Ethylfenchol presents a compelling case for further investigation into its
potential antimicrobial, insecticidal, anti-inflammatory, and antioxidant properties. The
information and proposed research framework provided in this guide aim to catalyze future
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research efforts to unlock the full therapeutic and biotechnological potential of this intriguing
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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